4-Methoxynitracrine

• CAS No.: 25799-70-6
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(4-methoxy-1-nitroacridin-9-yl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C19H22N4O3/c1-22(2)12-6-11-20-18-13-7-4-5-8-14(13)21-19-16(26-3)10-9-15(17(18)19)23(24)25/h4-5,7-10H,6,11-12H2,1-3H3,(H,20,21)
• InChI Key: FECAGPZNMVGWPG-UHFFFAOYSA-N
• SMILES: CN(C)CCCNC1=C2C(=CC=C(C2=NC3=CC=CC=C31)OC)[N+](=O)[O-]
• Synonyms: 4-MeO-NC; 4-methoxynitracrine

Description

4-Methoxy-3-nitroaniline (C₇H₈N₂O₃) is an aromatic amine derivative featuring a benzene ring substituted with a methoxy group (-OCH₃) at the para position (C4), a nitro group (-NO₂) at the meta position (C3), and an amino group (-NH₂) at the ortho position (C1). This compound is primarily utilized as a chemical intermediate in pharmaceutical and agrochemical synthesis due to its electron-rich aromatic system, which facilitates electrophilic substitution reactions. Its structural features, including the electron-withdrawing nitro group and electron-donating methoxy group, create unique reactivity patterns that distinguish it from analogous compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physical properties of 4-methoxy-3-nitroaniline and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Functional Groups
4-Methoxy-3-nitroaniline	Not provided	C₇H₈N₂O₃	168.15	Not available	-NH₂ (C1), -OCH₃ (C4), -NO₂ (C3)
4-Methoxy-N-(4-nitrobenzyl)aniline	Not provided	C₁₄H₁₃N₃O₃	271.27	Not available	-N-benzyl (with -NO₂ at C4'), -OCH₃ (C4)
3-Methoxy-4-nitrobenzonitrile	177476-75-4	C₈H₆N₂O₃	178.15	125–126	-CN (C1), -OCH₃ (C3), -NO₂ (C4)

Key Observations:

• Substituent Positions: The position of the nitro and methoxy groups significantly impacts electronic properties. In 4-methoxy-3-nitroaniline, the amino group enhances nucleophilicity, whereas 3-methoxy-4-nitrobenzonitrile’s nitrile group introduces polarity and reduces basicity.
• Reactivity: The amino group in 4-methoxy-3-nitroaniline facilitates diazotization and coupling reactions, making it valuable in dye synthesis. In contrast, the nitrile group in 3-methoxy-4-nitrobenzonitrile is more suited for cyclization or hydrolysis reactions .
• Crystallography : 4-Methoxy-N-(4-nitrobenzyl)aniline exhibits a supramolecular structure stabilized by hydrogen bonding, which influences its solubility and stability in organic solvents .

Physicochemical Properties

Property	4-Methoxy-3-nitroaniline	3-Methoxy-4-nitrobenzonitrile
Solubility	Moderate in polar solvents (e.g., DMSO)	High in acetone, low in water
Stability	Stable under inert conditions	Sensitive to strong acids/bases
Electron Density	High (due to -NH₂ and -OCH₃)	Moderate (electron-withdrawing -CN and -NO₂ dominate)

Research Findings and Industrial Relevance

• For example, nitracrine analogs are investigated for DNA intercalation properties .
• Material Science : The crystalline structure of 4-methoxy-N-(4-nitrobenzyl)aniline has been analyzed via X-ray diffraction, revealing intermolecular interactions that could inform the design of organic semiconductors .
• Limitations : The nitro group in these compounds poses challenges in reduction reactions, often requiring controlled conditions to avoid explosive byproducts .